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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-3-butylthiophene is a substituted thiophene derivative that has emerged as a

significant building block in the fields of medicinal chemistry and materials science. Its unique

chemical structure, featuring a reactive bromine atom and a solubilizing butyl group on a

thiophene ring, makes it a versatile intermediate for the synthesis of a wide range of functional

molecules. This technical guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and applications of 2-Bromo-3-butylthiophene, with a focus on its utility

for researchers and professionals in drug development and materials science. The presence of

a bromine atom makes it particularly useful for various cross-coupling reactions, which are

fundamental in modern organic synthesis.[1] The butyl group can influence the solubility and

physical properties of the resulting compounds.[1]

Chemical Structure and Identifiers
The chemical structure of 2-Bromo-3-butylthiophene consists of a central five-membered

thiophene ring, with a bromine atom at the 2-position and a butyl group at the 3-position.

IUPAC Name: 2-bromo-3-butylthiophene[2] CAS Number: 145543-82-4[2][3] Molecular

Formula: C8H11BrS[2][3] SMILES: CCCCC1=C(SC=C1)Br[2]

Caption: Chemical structure of 2-Bromo-3-butylthiophene.
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Physicochemical Properties
The physical and chemical properties of 2-Bromo-3-butylthiophene are summarized in the

table below. This data is essential for its handling, storage, and application in chemical

synthesis.

Property Value Reference

Molar Mass 219.14 g/mol [3]

Appearance
White to Yellow to Green clear

liquid
[4]

Density 1.361 g/cm³ [3]

Boiling Point 236 °C [3]

Flash Point 97 °C [3]

Refractive Index 1.5390-1.5430 [3]

Vapor Pressure 0.074 mmHg at 25°C [3]

Purity >98.0% (GC) [4]

Synthesis
2-Bromo-3-butylthiophene can be synthesized from 3-bromothiophene through a two-step

process.[3] While a specific detailed protocol for the butyl derivative is not readily available in

the provided search results, a general synthetic methodology can be inferred from the

synthesis of similar 2-bromo-3-alkylthiophenes. The following is a representative experimental

protocol.

Experimental Protocol: Synthesis of 2-Bromo-3-
alkylthiophenes
This protocol is based on the general principles of thiophene chemistry and should be adapted

and optimized for the synthesis of 2-Bromo-3-butylthiophene.

Step 1: Lithiation of 3-Alkylthiophene
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To a solution of a 3-alkylthiophene in an anhydrous aprotic solvent (e.g., tetrahydrofuran)

under an inert atmosphere (e.g., argon), cool the reaction mixture to a low temperature (e.g.,

-78 °C).

Slowly add a solution of a strong base, such as n-butyllithium, dropwise to the reaction

mixture.

Stir the mixture at low temperature for a specified period to ensure complete lithiation at the

2-position.

Step 2: Bromination

To the lithiated thiophene solution, slowly add a brominating agent, such as N-

bromosuccinimide (NBS) or bromine, while maintaining the low temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours.

Quench the reaction with an aqueous solution (e.g., saturated ammonium chloride).

Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., sodium sulfate),

and concentrate under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to obtain the pure

2-bromo-3-alkylthiophene.
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Caption: Synthetic pathway for 2-Bromo-3-butylthiophene.

Reactivity and Applications
The bromine atom at the 2-position of the thiophene ring is the primary site of reactivity, making

2-Bromo-3-butylthiophene a valuable substrate for various cross-coupling reactions. This

reactivity allows for the introduction of a wide range of functional groups, enabling the synthesis

of complex molecules.

Applications in Materials Science
2-Bromo-3-butylthiophene is a key intermediate in the synthesis of organic semiconductors

for use in Organic Light-Emitting Diodes (OLEDs) and other organic electronic devices.[1][5]

The thiophene backbone possesses semiconducting properties, and the bromo- and butyl-

substituents allow for polymerization and tuning of solubility and processability of the resulting

materials.[5]
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Applications in Drug Development
The thiophene moiety is a common scaffold in many pharmacologically active compounds. 2-
Bromo-3-butylthiophene serves as a foundational building block for the creation of novel drug

candidates.[1] The reactive bromine atom facilitates the attachment of various pharmacophores

through cross-coupling reactions, enabling the exploration of new chemical space in drug

discovery programs.
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Caption: Role of 2-Bromo-3-butylthiophene as a versatile intermediate.

Conclusion
2-Bromo-3-butylthiophene is a valuable and versatile chemical intermediate with significant

applications in both materials science and drug development. Its unique combination of a

reactive bromine handle, a solubilizing alkyl chain, and a conjugated thiophene core provides

chemists with a powerful tool for the synthesis of advanced materials and novel therapeutic

agents. The information provided in this technical guide serves as a foundational resource for

researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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